1-(5-Chloro-1-methylimidazol-2-yl)propan-2-ol
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Overview
Description
The compound “1-(5-Chloro-1-methylimidazol-2-yl)propan-2-ol” is a derivative of propan-2-ol (also known as isopropanol or isopropyl alcohol), which is a colorless, flammable organic compound with a pungent alcoholic odor . The structure suggests it contains an imidazole ring, which is a five-membered planar ring system that is present in many important biological compounds.
Molecular Structure Analysis
The molecular structure analysis of similar compounds like propan-2-ol can be done using techniques like proton NMR spectroscopy .Chemical Reactions Analysis
Alcohols like propan-2-ol can undergo a variety of chemical reactions. They can be oxidized to form aldehydes, ketones, and carboxylic acids . They can also react with sodium to form alkoxides .Physical And Chemical Properties Analysis
Propan-2-ol is a colorless liquid with a strong odor. It is miscible with water and many organic liquids .Scientific Research Applications
Catalytic Applications
The compound 1-chloro-3-(3-methylimidazolidin-1-yl)propan-2-ol chloride was prepared and utilized in synthesizing phosphinite ligands for catalytic use in transfer hydrogenation. These ligands, when reacted with [Ru(η6-arene)(μ-Cl)Cl]2 dimers, resulted in cationic derivatives that exhibited high efficiency in the transfer hydrogenation of various ketones, achieving excellent conversions up to 99% (Aydemir et al., 2014).
Material Science
In material science, the study of ionic liquids in propan-2-ol showed strong ion association for ionic liquids, providing insights into their conductive properties and potential applications in electrochemistry and solvent systems (Boruń, 2017).
Synthetic Chemistry
1-(5-Chloro-1-methylimidazol-2-yl)propan-2-ol serves as a key intermediate in the synthesis of complex molecules. For instance, it was involved in the preparation of starch nanoparticles in a two ionic liquid-based microemulsion system, showcasing its utility in synthesizing nanomaterials with potential drug loading and release properties (Wang et al., 2016).
Biomedical Research
While the focus is on excluding drug-related uses, it's noteworthy that derivatives of benzimidazole, which share a structural similarity with this compound, have been studied for their potential in medicinal chemistry, such as antimicrobial and cytotoxic activities. This indicates the broader chemical family's relevance in drug discovery and pharmaceutical research (Noolvi et al., 2014).
Chemical Synthesis
In chemical synthesis, the compound has been utilized as a precursor for the synthesis of novel molecules with potential applications in various fields, including pharmaceuticals and material science. For example, electro-organic synthesis has been used to modify similar compounds under specific conditions, demonstrating the versatility of chloro- and methylimidazol derivatives in synthetic chemistry (Sharma et al., 2009).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-(5-chloro-1-methylimidazol-2-yl)propan-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11ClN2O/c1-5(11)3-7-9-4-6(8)10(7)2/h4-5,11H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AASFTCZAFKRIHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=NC=C(N1C)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2274037-36-2 |
Source
|
Record name | 1-(5-chloro-1-methyl-1H-imidazol-2-yl)propan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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